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Compound of Interest

Compound Name: 2,3-Dichloronitrobenzene

Cat. No.: B165493 Get Quote

An In-depth Technical Guide to 2,3-Dichloronitrobenzene

Introduction
2,3-Dichloronitrobenzene (CAS No: 3209-22-1) is an organic compound with the chemical

formula C₆H₃Cl₂NO₂.[1] It presents as a light yellow to light brown crystalline powder or solid.[2]

[3] This compound is a key intermediate in the synthesis of dyes, antimicrobials, and various

agricultural products.[4][5] Structurally, it is a benzene ring substituted with two chlorine atoms

at positions 2 and 3, and a nitro group at position 1.[1] Due to the electron-withdrawing nature

of the nitro group and chlorine atoms, it is notable for its chemical reactivity.[1]

Physical Properties
The physical characteristics of 2,3-Dichloronitrobenzene are summarized below. The

compound is generally described as colourless-to-yellow or light yellow crystals.[3][6] It is

insoluble or only slightly soluble in water but is soluble in organic solvents like ethanol, ether,

and acetone.[1][7][8]
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Property Value Source

Molecular Formula C₆H₃Cl₂NO₂ [5][9]

Molecular Weight 192.00 g/mol [10][11]

Melting Point 60-62 °C (140-144 °F) [2][3][5][7]

Boiling Point
257-258 °C (495-496 °F) at

760 mmHg
[3][6]

Density 1.449 - 1.72 g/cm³ at 25 °C [2][6][10]

Vapor Pressure
0.00505 mmHg / 0.673 Pa at

25 °C
[2][3]

Vapor Density 6.6 (Air = 1) [3][6]

Flash Point 123 °C (253-255 °F) [2][5][6]

Water Solubility
< 0.1 mg/mL; 62.4 - 74.1 mg/L

at 20-25 °C
[2][3][5][7]

LogP (Kow) 3.05 - 3.2 [3][5][6]

Appearance
Light yellow crystals or yellow

crystalline solid
[2][3]

Chemical Properties
Stability and Reactivity
2,3-Dichloronitrobenzene is stable under normal temperatures and pressures.[10] However, it

can react vigorously with strong oxidizing materials and bases.[2][3][6] It is also incompatible

with strong acids, amines, and non-noble metals.[4] Upon contact with hot surfaces or flames, it

decomposes, producing toxic and corrosive fumes of nitrogen oxides and hydrogen chloride.[6]

High concentrations of its dust particles may form explosive mixtures with air.[4]

Synthesis
The primary production method for 2,3-Dichloronitrobenzene is through the nitration of 1,2-

dichlorobenzene.[2][5] This process typically involves a mixture of phosphoric, sulfuric, and
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nitric acids at temperatures ranging from 30 to 180 °C.[1] It is often formed as a by-product in

the synthesis of 3,4-dichloronitrobenzene, which is the main product of the reaction.[5]
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Caption: Synthesis workflow for 2,3-Dichloronitrobenzene.

Experimental Protocols and Methodologies
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While detailed, step-by-step experimental protocols are proprietary to the institutions

performing them, the methodologies for the synthesis and analysis of 2,3-
Dichloronitrobenzene are well-established.

Synthesis by Nitration of o-Dichlorobenzene
The synthesis is achieved by the electrophilic aromatic substitution reaction of 1,2-

dichlorobenzene (o-dichlorobenzene).

Reactants: 1,2-dichlorobenzene is the substrate. The nitrating agent is a mixture of

concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄). Sulfuric acid acts as

a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺).

Reaction Conditions: The reactants are mixed and heated. The temperature is a critical

parameter, typically controlled between 30 and 180 °C, to influence the isomeric ratio of the

products.[1]

Work-up and Separation: After the reaction is complete, the mixture is typically poured into

water to quench the reaction and separate the organic products. The resulting isomeric

mixture, containing primarily 3,4-dichloronitrobenzene and the desired 2,3-
dichloronitrobenzene, is then separated.[5] This is often accomplished through fractional

crystallization or distillation, exploiting the differences in the isomers' physical properties.

Analytical Method: Gas Chromatography/Mass
Spectrometry (GC/MS)
The detection and quantification of 2,3-Dichloronitrobenzene in environmental samples, such

as water, can be performed using Gas Chromatography/Mass Spectrometry (GC/MS), as

indicated by EPA methods.[3]

Sample Preparation: An aqueous sample is extracted with an organic solvent (e.g.,

dichloromethane) to transfer the analyte from the water to the organic phase. The extract is

then concentrated.

Gas Chromatography (GC): The concentrated extract is injected into the GC. The sample is

vaporized and travels through a long, thin capillary column. The separation of components is

based on their boiling points and affinity for the column's stationary phase. 2,3-
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Dichloronitrobenzene will elute at a characteristic retention time under specific column and

temperature conditions.

Mass Spectrometry (MS): As the compound elutes from the GC column, it enters the mass

spectrometer. Here, it is ionized (e.g., by electron impact), causing it to fragment into

characteristic charged ions. The mass spectrometer separates these fragments based on

their mass-to-charge ratio, producing a unique mass spectrum that serves as a chemical

fingerprint for definitive identification. Quantification is achieved by comparing the signal

intensity to that of a known standard.
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Caption: Reactivity and decomposition pathways.

Safety and Hazards
2,3-Dichloronitrobenzene is associated with several health and safety hazards.

Human Health Effects: Short-term exposure may cause irritation to the eyes, skin, and

respiratory tract.[4][10] Ingestion can also cause irritation of the digestive tract.[10]
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Symptoms of overexposure can include coughing, dizziness, nausea, and

methemoglobinemia, a condition that impairs the oxygen-carrying capacity of blood.[4]

Environmental Hazards: The substance is considered toxic to aquatic life, with potentially

long-lasting effects.[4][8] In the event of a spill, it may adsorb into sediments.[4] It is not

readily biodegradable.[5]

Handling and Storage: When handling, appropriate personal protective equipment, including

gloves and safety spectacles, should be worn.[6][10] It should be stored in a tightly closed

container, separated from strong oxidants, bases, and foodstuffs.[6][10] Work should be

conducted in a well-ventilated area.[10] In case of fire, it can give off irritating or toxic fumes.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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